Cas no 2248323-69-3 (4,4-Difluoro-2,3,3-trimethylbutan-1-ol)

• Product Name: 4,4-Difluoro-2,3,3-trimethylbutan-1-ol
• CAS No: 2248323-69-3
• MF: C₇H₁₄F₂O
• MW: 152.182269573212
• CID: 5861033
• PubChem ID: 137941712
• Update Time: 2025-11-03

4,4-Difluoro-2,3,3-trimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-2,3,3-trimethylbutan-1-ol
• 2248323-69-3
• EN300-6506490

• Inchi： 1S/C7H14F2O/c1-5(4-10)7(2,3)6(8)9/h5-6,10H,4H2,1-3H3
• InChI Key： ZIUKMQWWDACABI-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C(C)CO)F

Computed Properties

• Exact Mass: 152.10127139g/mol
• Monoisotopic Mass: 152.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-Difluoro-2,3,3-trimethylbutan-1-ol

Comprehensive Overview of 4,4-Difluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248323-69-3)

4,4-Difluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248323-69-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and trimethyl groups in its molecular framework enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

The compound's CAS number 2248323-69-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 4,4-Difluoro-2,3,3-trimethylbutan-1-ol, reflects its IUPAC nomenclature, which is essential for accurate communication among chemists. Recent studies highlight its potential in fluorine chemistry, a field gaining traction due to fluorine's ability to modulate the pharmacokinetic properties of therapeutic agents. This aligns with the growing demand for fluorinated building blocks in medicinal chemistry.

In the context of green chemistry, 4,4-Difluoro-2,3,3-trimethylbutan-1-ol is being evaluated for its environmental footprint. With sustainability becoming a priority, industries are seeking eco-friendly synthetic routes for fluorinated compounds. The compound's stability under mild conditions makes it a candidate for catalytic processes, reducing waste and energy consumption. This resonates with the broader trend of sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's role in material science. Fluorinated alcohols like 4,4-Difluoro-2,3,3-trimethylbutan-1-ol are investigated for their potential in designing advanced polymers and surface modifiers. Their ability to impart hydrophobicity and chemical resistance is valuable in coatings and adhesives. This connects to popular searches on high-performance materials and fluorine-based additives, reflecting the compound's versatility beyond pharmaceuticals.

From a commercial perspective, CAS No. 2248323-69-3 is listed in specialized catalogs as a high-purity reagent, catering to laboratories and R&D facilities. Its availability in varying grades, including anhydrous forms, meets the stringent requirements of organic synthesis. Suppliers often highlight its compatibility with Grignard reactions and nucleophilic substitutions, addressing common queries from synthetic chemists. The compound's storage conditions and handling protocols are also frequently discussed, emphasizing its stability when stored under inert atmospheres.

In summary, 4,4-Difluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248323-69-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile position it as a key player in modern chemistry, aligning with trends like fluorine incorporation and sustainable synthesis. As research progresses, its role in innovative technologies is expected to expand, making it a compound worth watching in the scientific community.